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Compound of Interest

Compound Name: LB-60-OF61

Cat. No.: B8105898

For Researchers, Scientists, and Drug Development Professionals

Introduction

LB-60-OF61 is a potent and selective inhibitor of Nicotinamide Phosphoribosyltransferase
(NAMPT), the rate-limiting enzyme in the NAD+ salvage pathway.[1][2] By impeding the
conversion of nicotinamide to nicotinamide mononucleotide (NMN), LB-60-OF61 effectively
depletes intracellular NAD+ levels.[1][3] This disruption of NAD+ homeostasis interferes with
critical cellular processes, including energy metabolism and DNA repair, making it a compound
of significant interest in cancer research, particularly in tumors overexpressing MY C.[2][4]
Accurate and consistent preparation of LB-60-OF61 stock solutions is paramount for obtaining
reproducible experimental results. These application notes provide a detailed protocol for the
preparation, storage, and handling of LB-60-OF61 stock solutions.

Data Presentation

A summary of the key quantitative data for LB-60-OF61 is presented in the table below for easy
reference.
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Property Value Source(s)
Molecular Formula C29H30N602 [5]
Molecular Weight 494.59 g/mol [5]
CAS Number 794461-93-1 [5]
Appearance White to light yellow solid [6]
Solubiliy DMSO: ~200 mg/mL (~404.38 ”

mM)

Storage (Powder)

-20°C for up to 3 years; 4°C for
up to 2 years

[4]

Storage (in DMSO)

-80°C for up to 6 months;
-20°C for up to 1 month

[4]

Experimental Protocols
Protocol for Preparing a 10 mM Stock Solution of LB-60-

OF61 in DMSO

This protocol describes the preparation of a 10 mM stock solution of LB-60-OF61 in dimethyl

sulfoxide (DMSO).

Materials:

e LB-60-OF61 powder

e Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

o Calibrated analytical balance

« Sterile microcentrifuge tubes or vials

» Sterile, calibrated micropipettes and tips

e \ortex mixer
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e Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Procedure:

» Pre-weighing Preparation: Before opening the vial of LB-60-OF61, allow it to equilibrate to
room temperature for at least 15-20 minutes to prevent condensation of moisture onto the
compound. Ensure all equipment is clean, dry, and calibrated.

o Calculating the Required Mass: To prepare a 10 mM stock solution, the required mass of LB-
60-OF61 can be calculated using the following formula:

Mass (mg) = Desired Concentration (mM) x Desired Volume (mL) x Molecular Weight ( g/mol

)

For example, to prepare 1 mL of a 10 mM stock solution:

Mass (mg) = 10 mM x 1 mL x 494.59 g/mol / 1000 = 4.95 mg

» Weighing the Compound: Carefully weigh out the calculated amount of LB-60-OF61 powder
using a calibrated analytical balance and transfer it to a sterile microcentrifuge tube or vial.
To ensure accuracy when weighing small amounts, it is recommended to weigh a larger
mass (e.g., 10 mg) and adjust the volume of DMSO accordingly.

e Dissolving the Compound: Add the appropriate volume of anhydrous DMSO to the vial
containing the LB-60-OF61 powder. For example, if you weighed out 4.95 mg, add 1 mL of
DMSO.

e Ensuring Complete Dissolution: Tightly cap the vial and vortex thoroughly until the compound
is completely dissolved. The solution should be clear and free of any visible particulates.
Gentle warming (e.qg., in a 37°C water bath for a few minutes) can aid in dissolution if
necessary.

» Aliquoting and Storage: To avoid repeated freeze-thaw cycles, which can degrade the
compound, it is recommended to aliquot the stock solution into smaller, single-use volumes
in sterile microcentrifuge tubes. Store the aliquots at -80°C for long-term storage (up to 6
months) or at -20°C for shorter-term storage (up to 1 month).[4]
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e Quality Control: Before experimental use, visually inspect the stock solution for any signs of

precipitation or degradation. If the solution appears cloudy or contains particulates, it should
be discarded.

Mandatory Visualizations
Signaling Pathway of NAMPT Inhibition by LB-60-OF61
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Caption: NAMPT inhibition by LB-60-OF61 blocks NAD+ synthesis.

Experimental Workflow for Stock Solution Preparation
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Caption: Workflow for preparing LB-60-OF61 stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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